Cas no 88150-62-3 (Phthaloyl Amlodipine)

Phthaloyl Amlodipine Properties

Names and Identifiers

• Phthaloyl Amlodipine
• 3-Ethyl-5-methyl-4-(2-chlorophenyl)-2-(2-phthalimidoethoxyl)methyl-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 4-(2-Chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-(phthalimidoethoxy)methyl-1,4-dihydropyridine
• Phthalimidoamlodipine
• 3-ethyl 5-methyl 4-(2-chlorophenyl)-1,4-dihydro-2-[2-(1,3-dihydro-1,3-dioxo-(2H)isoindol-2-yl)-ethoxymethyl]-6-methyl-3,5-pyridinedicarboxylate
• 1-Amino-6-fluoro-1,4-dihydro-7-(4-((5-methyl-2-oxo-1,3-dioxol-4-yl)methyl)piperazin-1-yl)-4-oxo-[1,3]thiazeto[3,2-A]quinoline-3-carboxylic acid
• 3,5-Pyridinedicarboxylicacid,4-(2-chlorophenyl)-2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]Methyl]-1,4-dihydro-6-Methyl-,3-ethyl 5-Methyl ester
• 4-(2-Chlorophenyl)-3-Ethoxy carbonyl-5-Methoxy carbonil-6-Methyl-2-(phthaliMidoethoxy)Methyl-1,4-dihydropyridine
• 4-(2-Chlorophenyl)-2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]Methyl]-1,4-dihydro-6-Methyl-3,5-pyridinedicarboxylic Acid 3-Ethyl 5-Methyl Ester
• (1R,3S)-3-AMINOCYCLOHEXANOL
• 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-((2-(1,3-dioxoisoindolin-2-yl)ethoxy)methyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3-O-ethyl 5-O-methyl 4-(2-chlorophenyl)-2-[2-(1,3-dioxoisoindol-2-yl)ethoxymethyl]-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3-Ethyl 5-methyl (4RS)-4-(2-chlorophenyl)-2-[[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethoxy]methyl]-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-{[2-(1,3-dioxoisoindolin-2-yl)ethoxy]methyl}-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3-Ethyl-5-methyl-4-(2-chlorophenyl)-2-(2-phthalimidoethoxy)methyl-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• Amlodipine impurityA
• Phthaloylamlodipine
• Amlodipine EP Impurity A
• C28H27ClN2O7
• 3-Ethyl 5-methyl 4-(2-chlorophenyl)-1,4-dihydro-2-(2-(1,3-dihydro-1,3-dioxo-(2H)isoindol-2-yl)-ethoxymeth
• 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-[[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethoxy]methyl]-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 4-(2-Chloroethyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-((2-phthalimidoethoxy)methyl)-1,4-dihydropyridine
• 4-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-(methoxycarbonyl)-6-methyl-2-[(2-phthalimidoethoxy)methyl]-1,4-dihydropyridine
• +Expand

• MDL： MFCD08704787
• InChIKey： AHHPZGUFLGCZCF-UHFFFAOYSA-N
• Inchi： 1S/C28H27ClN2O7/c1-4-38-28(35)24-21(15-37-14-13-31-25(32)17-9-5-6-10-18(17)26(31)33)30-16(2)22(27(34)36-3)23(24)19-11-7-8-12-20(19)29/h5-12,23,30H,4,13-15H2,1-3H3
• SMILES： O=C(C1C(C2C(Cl)=CC=CC=2)C(C(OCC)=O)=C(COCCN2C(=O)C3C(=CC=CC=3)C2=O)NC=1C)OC

Computed Properties

• Exact Mass: 538.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Heavy Atom Count: 38
• Complexity: 999
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 111

Experimental Properties

• LogP: 3.87050
• PSA: 111.24000
• Refractive Index: 1.589
• Boiling Point: 654.061°C at 760 mmHg
• Melting Point: 153-158°C
• Flash Point: 349.364°C
• Density: 1.321